Cas no 52582-37-3 (1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide)

• Product Name: 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide
• CAS No: 52582-37-3
• Molecular Formula: C₂₅H₂₃N₃O₃
• Molecular Weight: 413.468425989151
• CID: 6132541
• PubChem ID: 2835175

1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide Properties

Names and Identifiers

• 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide
• 2-Anthracenecarboxamide, 1,4-diamino-N-(4-butylphenyl)-9,10-dihydro-9,10-dioxo-
• F0020-1917
• AKOS000592504
• 52582-37-3
• 1,4-diamino-N-(4-butylphenyl)-9,10-dioxoanthracene-2-carboxamide
• Z56174021

• InChIKey： YKJIMEZEEQVOQR-UHFFFAOYSA-N
• Inchi： 1S/C25H23N3O3/c1-2-3-6-14-9-11-15(12-10-14)28-25(31)18-13-19(26)20-21(22(18)27)24(30)17-8-5-4-7-16(17)23(20)29/h4-5,7-13H,2-3,6,26-27H2,1H3,(H,28,31)
• SMILES： C1(N)=C2C(C(=O)C3=C(C2=O)C=CC=C3)=C(N)C=C1C(NC1=CC=C(CCCC)C=C1)=O

Computed Properties

• Exact Mass: 413.17394160g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 413.17394160g/mol
• Heavy Atom Count: 31
• Complexity: 688
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Boiling Point: 625.4±55.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)
• Density: 1.341±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives